Cas no 501701-59-3 (Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)
501701-59-3 structure
Product Name:Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
CAS No:501701-59-3
MF:C13H9F3N6S
MW:338.310970067978
CID:365578
Update Time:2024-01-29
Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- Pyrimidine, 4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
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- Inchi: 1S/C13H9F3N6S/c1-8-7-10(23-12-17-4-2-5-18-12)20-11(19-8)22-6-3-9(21-22)13(14,15)16/h2-7H,1H3
- InChI Key: WRYWMLHPJFUVQC-UHFFFAOYSA-N
- SMILES: C1(N2C=CC(C(F)(F)F)=N2)=NC(SC2=NC=CC=N2)=CC(C)=N1
Computed Properties
- Exact Mass: 338.05637
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 565.1±60.0 °C(Predicted)
- PSA: 69.38
- pka: -1.75±0.33(Predicted)
Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
501701-59-3 (Pyrimidine,4-methyl-6-(2-pyrimidinylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-) Related Products
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